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Compound of Interest

Compound Name:
(S)-2-(2,2-Dimethyl-1,3-dioxolan-

4-yl)ethanol

Cat. No.: B1353619 Get Quote

An In-depth Technical Guide on the Physical Properties of (S)-2-(2,2-Dimethyl-1,3-dioxolan-4-
yl)ethanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of

(S)-2-(2,2-Dimethyl-1,3-dioxolan-4-yl)ethanol, a chiral building block of significant interest in

synthetic organic chemistry and drug development. This document consolidates available data

into a structured format, outlines detailed experimental protocols for property determination,

and includes a visualization of the logical relationships of these properties.

Quantitative Physical Properties
The physical properties of (S)-2-(2,2-Dimethyl-1,3-dioxolan-4-yl)ethanol and its racemic

mixture are summarized in the table below. These parameters are crucial for its application in

chemical synthesis, purification, and formulation.
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Property (S)-enantiomer Racemic Mixture

Molecular Formula C₇H₁₄O₃ C₇H₁₄O₃

Molecular Weight 146.18 g/mol 146.18 g/mol [1]

Physical State Liquid Liquid

Appearance Colorless liquid -

Boiling Point 98 °C at 15 mmHg[2] 199-200 °C (lit.)[1]

Density 1.027 g/mL at 25 °C 1.031 g/mL at 25 °C[1]

Refractive Index n20/D 1.4380 (lit.) n20/D 1.4400 (lit.)[1]

Optical Rotation
[α]20/D +2°, c = 1% in

chloroform
Not Applicable

Melting Point
Not available (liquid at room

temperature)

Not available (liquid at room

temperature)

Solubility
Miscible with many organic

solvents.[3]

Miscible with many organic

solvents.[3]

Storage Temperature 2-8°C -

Experimental Protocols
Detailed methodologies for the determination of the key physical properties of (S)-2-(2,2-
Dimethyl-1,3-dioxolan-4-yl)ethanol are outlined below. These protocols are based on

standard laboratory practices.

Determination of Boiling Point (Thiele Tube Method)
The boiling point can be determined using a Thiele tube apparatus, which allows for uniform

heating of the sample.

Apparatus:

Thiele tube
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Thermometer (calibrated)

Capillary tubes (sealed at one end)

Small test tube

Heat source (e.g., Bunsen burner or heating mantle)

Mineral oil

Procedure:

A small amount of the liquid sample is placed into the small test tube.

A capillary tube, sealed at one end, is inverted and placed into the sample in the test tube.

The test tube is attached to the thermometer, ensuring the sample is level with the

thermometer bulb.

The assembly is placed in the Thiele tube containing mineral oil, ensuring the oil level is

above the side arm.

The side arm of the Thiele tube is gently heated.

As the temperature rises, a stream of bubbles will emerge from the open end of the capillary

tube.

The heat is removed, and the liquid is allowed to cool.

The boiling point is the temperature at which the liquid just begins to enter the capillary tube.

Determination of Density
The density of the liquid can be determined by measuring the mass of a known volume.

Apparatus:

Pycnometer or a graduated cylinder and an analytical balance
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Water bath (for temperature control)

Thermometer

Procedure:

The mass of a clean, dry pycnometer (or graduated cylinder) is accurately measured.

The pycnometer is filled with the liquid sample, ensuring no air bubbles are present.

The filled pycnometer is placed in a water bath to bring it to the desired temperature (e.g.,

25°C).

The mass of the filled pycnometer is measured.

The volume of the pycnometer is determined by repeating the procedure with a liquid of

known density (e.g., deionized water).

The density is calculated using the formula: Density = Mass / Volume.

Determination of Refractive Index
An Abbe refractometer is commonly used to measure the refractive index of a liquid.

Apparatus:

Abbe refractometer

Constant temperature water circulator

Dropper

Solvent for cleaning (e.g., acetone or ethanol)

Procedure:

The refractometer is calibrated using a standard of known refractive index.

The prism of the refractometer is cleaned and dried.
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A few drops of the liquid sample are placed on the prism.

The prisms are closed and the light source is adjusted.

The control knob is turned to bring the dividing line between the light and dark fields into the

center of the crosshairs.

The refractive index is read from the scale. The temperature should be recorded.

Determination of Optical Rotation
A polarimeter is used to measure the optical rotation of a chiral compound.

Apparatus:

Polarimeter

Polarimeter cell (sample tube)

Volumetric flask

Analytical balance

Solvent (e.g., chloroform)

Procedure:

A solution of the sample is prepared by accurately weighing a known mass of the compound

and dissolving it in a specific volume of the solvent in a volumetric flask.

The polarimeter is turned on and allowed to warm up.

The polarimeter cell is filled with the pure solvent (blank), and the instrument is zeroed.

The cell is then filled with the sample solution, ensuring no air bubbles are present.

The observed rotation (α) is measured.
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The specific rotation ([α]) is calculated using the formula: [α] = α / (l * c), where 'l' is the path

length of the cell in decimeters and 'c' is the concentration of the solution in g/mL. The

temperature and the wavelength of the light used are also reported.[4]

Logical Relationships of Physical Properties
The following diagram illustrates the relationship between the chemical structure of (S)-2-(2,2-
Dimethyl-1,3-dioxolan-4-yl)ethanol and its measured physical properties.

Logical Relationship of Physical Properties

Molecular Structure

Physical Properties

(S)-2-(2,2-Dimethyl-1,3-dioxolan-4-yl)ethanol

Molecular Weight

146.18 g/mol

Density

1.027 g/mL at 25 °C

Boiling Point

98 °C at 15 mmHg

Refractive Index

n20/D 1.4380

Optical Rotation

[α]20/D +2°

Solubility

Miscible with organic solvents
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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